Cas no 2227735-20-6 (3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole)

3-(Difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole is a chiral epoxide-functionalized pyrazole derivative with notable reactivity and potential applications in agrochemical and pharmaceutical synthesis. The difluoromethyl group enhances its metabolic stability and lipophilicity, while the epoxide moiety offers versatility as an electrophilic intermediate for ring-opening reactions. The (2R)-oxirane configuration ensures stereoselectivity in downstream transformations, making it valuable for asymmetric synthesis. Its structural features contribute to improved bioavailability and target specificity, particularly in the design of biologically active compounds. This compound is suited for advanced research in medicinal chemistry and crop protection, where precise molecular modifications are critical.
3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole structure
2227735-20-6 structure
Product Name:3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole
CAS No:2227735-20-6
MF:C7H8F2N2O
MW:174.148028373718
CID:6233365
PubChem ID:165646828
Update Time:2025-11-06

3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole
    • EN300-1974723
    • 2227735-20-6
    • 3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
    • Inchi: 1S/C7H8F2N2O/c1-11-2-4(5-3-12-5)6(10-11)7(8)9/h2,5,7H,3H2,1H3/t5-/m0/s1
    • InChI Key: IEGMHRQNSONTPF-YFKPBYRVSA-N
    • SMILES: FC(C1C(=CN(C)N=1)[C@@H]1CO1)F

Computed Properties

  • Exact Mass: 174.06046921g/mol
  • Monoisotopic Mass: 174.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 30.4Ų

3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1974723-0.05g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
0.05g
$1008.0 2023-09-16
Enamine
EN300-1974723-0.1g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
0.1g
$1056.0 2023-09-16
Enamine
EN300-1974723-0.25g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
0.25g
$1104.0 2023-09-16
Enamine
EN300-1974723-0.5g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
0.5g
$1152.0 2023-09-16
Enamine
EN300-1974723-1.0g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
1g
$1557.0 2023-06-02
Enamine
EN300-1974723-2.5g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
2.5g
$2351.0 2023-09-16
Enamine
EN300-1974723-5.0g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
5g
$4517.0 2023-06-02
Enamine
EN300-1974723-10.0g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
10g
$6697.0 2023-06-02
Enamine
EN300-1974723-1g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
1g
$1200.0 2023-09-16
Enamine
EN300-1974723-5g
3-(difluoromethyl)-1-methyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
2227735-20-6
5g
$3479.0 2023-09-16

Additional information on 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole

3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227735-20-6): An Emerging Compound in Pharmaceutical Research

3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227735-20-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to as DFMP, is characterized by its difluoromethyl and oxirane functionalities, which contribute to its high reactivity and stability. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this promising compound.

The chemical structure of 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole is composed of a pyrazole ring with a difluoromethyl group at the 3-position, a methyl group at the 1-position, and an oxirane ring at the 4-position. The presence of these functional groups imparts distinct properties to the molecule, making it a valuable candidate for various applications in medicinal chemistry. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, which are crucial factors in drug development.

The synthesis of 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole has been extensively studied in recent years. One common approach involves the reaction of a suitable pyrazole derivative with a difluoroalkylating agent followed by the introduction of the oxirane ring through an epoxidation step. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic routes to optimize the efficiency and scalability of the synthesis, making it more feasible for large-scale production.

In terms of biological activity, 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole has shown promising results in various preclinical studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have shown that DFMP exhibits potent inhibitory activity against certain kinases that are implicated in cancer progression and inflammatory diseases. This makes it a potential lead compound for the development of new therapeutic agents targeting these conditions.

Beyond its enzymatic inhibition properties, 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole has also been investigated for its effects on cellular processes. Preliminary data suggest that it can modulate signaling pathways involved in cell proliferation and apoptosis, further highlighting its therapeutic potential. Additionally, its ability to cross biological membranes due to its lipophilic nature enhances its bioavailability and efficacy in vivo.

The safety profile of 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that DFMP exhibits low toxicity at therapeutic concentrations, making it a favorable candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-(difluoromethyl)-1-methyl-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227735-20-6) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead for the development of new therapeutic agents targeting various diseases. As research continues to advance, it is likely that DFMP will play an increasingly important role in the discovery and development of innovative drugs.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.